N-(1-ethylsulfonylpropan-2-yl)-2-methoxy-N,6-dimethylpyrimidin-4-amine

• IUPAC Name: N-(1-ethylsulfonylpropan-2-yl)-2-methoxy-N,6-dimethylpyrimidin-4-amine
• InChI: InChI=1S/C12H21N3O3S/c1-6-19(16,17)8-10(3)15(4)11-7-9(2)13-12(14-11)18-5/h7,10H,6,8H2,1-5H3
• InChI Key: UIQOSXIXLBEXMK-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)CC(C)N(C)C1=NC(=NC(=C1)C)OC
• Molecular Formula: C12H21N3O3S
• Molecular Weight: 287.38 g/mol

Description

N-(1-ethylsulfonylpropan-2-yl)-2-methoxy-N,6-dimethylpyrimidin-4-amine is a chemical compound that belongs to the class of pyrimidine derivatives Pyrimidines are heterocyclic aromatic organic compounds similar to pyridine and are known for their wide range of biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-ethylsulfonylpropan-2-yl)-2-methoxy-N,6-dimethylpyrimidin-4-amine typically involves multiple steps, starting from readily available precursors. One common synthetic route involves the alkylation of a pyrimidine derivative with an appropriate sulfonyl compound under basic conditions. The reaction conditions often include the use of solvents such as dimethylformamide (DMF) or tetrahydrofuran (THF) and bases like potassium carbonate or sodium hydride.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, which allow for better control of reaction parameters and scalability. Additionally, purification techniques such as recrystallization or chromatography may be employed to obtain the desired product in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(1-ethylsulfonylpropan-2-yl)-2-methoxy-N,6-dimethylpyrimidin-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in the presence of a catalyst like acetic acid.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF for nucleophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce the corresponding amines or alcohols.

Scientific Research Applications

N-(1-ethylsulfonylpropan-2-yl)-2-methoxy-N,6-dimethylpyrimidin-4-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(1-ethylsulfonylpropan-2-yl)-2-methoxy-N,6-dimethylpyrimidin-4-amine involves its interaction with specific molecular targets. These targets could include enzymes or receptors that play a role in biological pathways. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes.

Comparison with Similar Compounds

Similar Compounds

N-(1-ethylsulfonylpropan-2-yl)-2-methoxy-N,6-dimethylpyrimidin-4-amine: Unique due to its specific substituents and their arrangement on the pyrimidine ring.

Other Pyrimidine Derivatives: Compounds like 2,4-diaminopyrimidine or 5-fluorouracil, which have different substituents and exhibit distinct biological activities.